Cas no 352221-56-8 (2-[2-[2-[(1,3,3a,4,7,7a-Hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl)oxy]ethoxy]ethoxy]-3a,4,7,7a-tetrahydro-4,7-methano-1H-isoindole-1,3(2H)-dione)

2-[2-[2-[(1,3,3a,4,7,7a-Hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl)oxy]ethoxy]ethoxy]-3a,4,7,7a-tetrahydro-4,7-methano-1H-isoindole-1,3(2H)-dione structure
352221-56-8 structure
Product Name:2-[2-[2-[(1,3,3a,4,7,7a-Hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl)oxy]ethoxy]ethoxy]-3a,4,7,7a-tetrahydro-4,7-methano-1H-isoindole-1,3(2H)-dione
CAS No:352221-56-8
MF:C22H24N2O7
MW:428.435166358948
CID:5688166
Update Time:2024-02-02

2-[2-[2-[(1,3,3a,4,7,7a-Hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl)oxy]ethoxy]ethoxy]-3a,4,7,7a-tetrahydro-4,7-methano-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[2-[(1,3,3a,4,7,7a-Hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl)oxy]ethoxy]ethoxy]-3a,4,7,7a-tetrahydro-4,7-methano-1H-isoindole-1,3(2H)-dione
    • Inchi: 1S/C22H24N2O7/c25-19-15-11-1-2-12(9-11)16(15)20(26)23(19)30-7-5-29-6-8-31-24-21(27)17-13-3-4-14(10-13)18(17)22(24)28/h1-4,11-18H,5-10H2
    • InChI Key: MQVKTMRROXMFSQ-UHFFFAOYSA-N
    • SMILES: C1(=O)C2C(C3CC2C=C3)C(=O)N1OCCOCCON1C(=O)C2C(C1=O)C1CC2C=C1

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 572.6±60.0 °C(Predicted)
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